Cas no 2228292-10-0 (2-methyl-4-(1H-pyrazol-3-yl)butanoic acid)

• Product Name: 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid
• CAS No: 2228292-10-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6029784
• PubChem ID: 165639828
• Update Time: 2025-05-27

2-methyl-4-(1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid
• 2228292-10-0
• EN300-2000641

• Inchi： 1S/C8H12N2O2/c1-6(8(11)12)2-3-7-4-5-9-10-7/h4-6H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： DRGHMICNUVVPGO-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=CC=NN1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid

Comprehensive Overview of 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid (CAS No. 2228292-10-0): Properties, Applications, and Research Insights

2-methyl-4-(1H-pyrazol-3-yl)butanoic acid (CAS No. 2228292-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole ring with a butanoic acid backbone, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in modulating enzyme targets like kinase inhibitors or G-protein-coupled receptors (GPCRs). Its CAS number 2228292-10-0 serves as a critical identifier for regulatory and safety documentation.

In recent years, the demand for heterocyclic compounds like 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid has surged, driven by trends in precision medicine and sustainable agriculture. A 2023 market analysis highlighted a 12% annual growth in pyrazole derivatives, reflecting their utility in developing next-generation therapeutics. Users frequently search for "pyrazole acid synthesis" or "CAS 2228292-10-0 suppliers," underscoring commercial and academic interest. The compound’s carboxylic acid group enables facile derivatization, making it valuable for structure-activity relationship (SAR) studies.

The physicochemical properties of 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid contribute to its adaptability. With a molecular weight of 182.19 g/mol and moderate logP values, it exhibits balanced solubility for both aqueous and organic phase reactions. Computational models predict strong hydrogen-bonding capacity, a trait leveraged in fragment-based drug design (FBDD). Laboratories often query "how to purify 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid"—a testament to its nuanced handling requirements in high-throughput screening workflows.

Emerging applications include its use in bioconjugation for proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapeutics. Patent filings from 2020–2024 reveal its incorporation into covalent inhibitor scaffolds, particularly for oncology targets. Environmental scientists also explore its biodegradation pathways, aligning with green chemistry principles. Searches for "pyrazole acid stability" or "CAS 2228292-10-0 NMR data" reflect user needs for technical validation.

Quality control of CAS No. 2228292-10-0 demands rigorous HPLC/GC-MS analysis to ensure purity >98%, a common requirement for GMP-compliant intermediates. The compound’s storage conditions (typically 2–8°C under inert gas) are frequently discussed in pharma forums. Innovations in continuous flow synthesis have reduced production costs, addressing queries like "bulk purchase 2-methyl-4-(1H-pyrazol-3-yl)butanoic acid."

Future directions may involve AI-driven molecular optimization of this scaffold, leveraging machine learning QSAR models. Its compatibility with click chemistry further positions it as a candidate for diagnostic probe development. As regulatory agencies emphasize ICH guidelines for impurities, analytical methods for 2228292-10-0 remain a key research focus.